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Compound of Interest

Compound Name: Strontium-86

Cat. No.: B083252 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of materials containing Strontium-86. The procedures outlined are intended for

researchers, scientists, and drug development professionals.

Crucial Clarification: Strontium-86 is a Stable Isotope

It is essential to understand that Strontium-86 (⁸⁶Sr) is one of the four stable, naturally

occurring isotopes of strontium and is not radioactive.[1] Therefore, its disposal is governed by

the chemical properties of the compound it is in, not by regulations for radioactive waste.[2]

Procedures for radioactive strontium isotopes, such as Sr-85, Sr-89, or Sr-90, are distinct and

significantly more stringent due to radiological hazards.[2][3]

Disposal of Strontium-86 compounds should follow standard laboratory protocols for non-

radioactive chemical waste, taking into account any other hazardous materials present in the

waste stream.

Immediate Safety and Handling
Before disposal, proper handling during use is critical to ensure safety. The primary hazards

associated with strontium compounds are chemical, not radiological. For instance, strontium

standard solutions may be corrosive due to the presence of acids like hydrochloric acid.[4][5]

General Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side-shields, chemical-resistant gloves, and a lab coat.[5][6]
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Ventilation: Use in a well-ventilated area to avoid inhalation of any dusts or aerosols.[7]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4][7] In case of contact, rinse

the affected area immediately and thoroughly with water.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials.[7][8]

In Case of a Spill:

Ensure adequate ventilation and wear appropriate PPE.[6]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).[4]

For solid spills, sweep up carefully to avoid creating dust.[6]

Collect the spilled material into a suitable, closed container for disposal.[4][6]

Clean the affected area thoroughly.

Step-by-Step Disposal Protocol for Strontium-86
Compounds
The disposal plan for Strontium-86 waste depends on its chemical form and whether it is

mixed with other hazardous materials.

Step 1: Waste Characterization

Identify the Chemical Form: Determine the exact strontium compound in the waste (e.g.,

Strontium Carbonate, Strontium Chloride).

Identify All Components: List all other substances in the waste stream, including solvents,

acids, or other metals.

Consult the Safety Data Sheet (SDS): The SDS for the specific strontium product is the

primary source of information for handling and disposal.[4][7][9] It will detail the specific

chemical hazards.
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Step 2: Waste Segregation

Do Not Mix Waste Streams: Keep waste containing Strontium-86 separate from other

chemical wastes unless explicitly permitted by your institution's waste management plan.[8]

Separate from Radioactive Waste: Under no circumstances should non-radioactive

Strontium-86 waste be mixed with radioactive waste. This can create "mixed waste," which

is significantly more complex and costly to dispose of.[2]

Step 3: Containerization and Labeling

Use Appropriate Containers: Use chemically compatible and leak-proof containers. For

example, corrosive solutions should be stored in corrosion-resistant containers.[4][5]

Label Clearly: Label the waste container with "Hazardous Waste" and list all chemical

constituents, including "Strontium-86 [Compound Name]" and their approximate

concentrations.

Step 4: Storage and Collection

Store Safely: Store the sealed waste container in a designated satellite accumulation area.

Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS)

department to arrange for the collection and disposal of the chemical waste. Follow their

specific procedures and documentation requirements.

Data Presentation
The following table summarizes key identifying and safety information for a common, stable

strontium compound.
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Property Information

Substance Strontium-86 Carbonate (⁸⁶SrCO₃)

CAS Number 1633-05-2 (for general Strontium Carbonate)

Isotopic Nature Stable, Non-Radioactive

Primary Hazard Class
Generally not classified as hazardous under

GHS, but may cause irritation upon contact.[7]

Personal Protective Gear Safety glasses, gloves, lab coat.[5]

In case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[5]

In case of Skin Contact Wash with plenty of soap and water.[5]

Disposal Method

As non-hazardous or hazardous chemical

waste, in accordance with federal, state, and

local regulations.[2][8]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of waste

containing Strontium-86.
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Start: Generate
Strontium-86 Waste

Is the waste mixed with
any radioactive isotopes

(e.g., Sr-90, C-14)?

Manage as
RADIOACTIVE WASTE.

Contact Radiation Safety Officer.

Yes

Is the waste mixed with
other hazardous chemicals

(e.g., corrosives, flammables)?

No

Manage as
HAZARDOUS CHEMICAL WASTE.

Yes

Manage as Non-Hazardous
Waste per institutional/

local guidelines.

No

Segregate waste stream.

Use compatible container.
Label with all constituents.

Store in designated area.
Contact EHS for disposal.

End of Process

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Strontium-86 containing materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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